2-(4-chlorophenyl)-N-(3-ethylphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide

• IUPAC Name: 2-(4-chlorophenyl)-N-(3-ethylphenyl)-3-hydroxy-5-nitrotriazol-4-imine
• InChI: InChI=1S/C16H14ClN5O3/c1-2-11-4-3-5-13(10-11)18-15-16(22(24)25)19-20(21(15)23)14-8-6-12(17)7-9-14/h3-10,23H,2H2,1H3
• InChI Key: IXVSNVSRCPVQLC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N=C2C(=NN(N2O)C3=CC=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C16H14ClN5O3
• Molecular Weight: 359.77 g/mol

Description

2-(4-chlorophenyl)-N-(3-ethylphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide, also known as Nitro-triazole, is an organic compound with potential applications in scientific research. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-N-(3-ethylphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxidele is not fully understood, but it is believed to involve the inhibition of enzymes involved in DNA replication and cell division. 2-(4-chlorophenyl)-N-(3-ethylphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxidele may also induce oxidative stress and DNA damage, leading to cell death.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-N-(3-ethylphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxidele has been shown to have biochemical and physiological effects in various cell types. It has been shown to induce apoptosis in cancer cells, inhibit viral replication, and inhibit bacterial growth. 2-(4-chlorophenyl)-N-(3-ethylphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxidele has also been shown to have antioxidant properties and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenyl)-N-(3-ethylphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxidele has several advantages for lab experiments, including its potential as a novel anticancer, antiviral, and antimicrobial agent. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-(4-chlorophenyl)-N-(3-ethylphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxidele. One direction is to further investigate its mechanism of action and potential targets for drug development. Another direction is to study its potential use in combination with other drugs for enhanced efficacy. Additionally, the development of more efficient and cost-effective synthesis methods for 2-(4-chlorophenyl)-N-(3-ethylphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxidele could lead to its wider use in scientific research.
In conclusion, 2-(4-chlorophenyl)-N-(3-ethylphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxidele is a promising compound with potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of 2-(4-chlorophenyl)-N-(3-ethylphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxidele as a novel anticancer, antiviral, and antimicrobial agent.

Scientific Research Applications

2-(4-chlorophenyl)-N-(3-ethylphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxidele has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its anticancer, antiviral, and antimicrobial properties. 2-(4-chlorophenyl)-N-(3-ethylphenyl)-5-nitro-2H-1,2,3-triazol-4-amine 3-oxidele has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been studied for its antiviral activity against herpes simplex virus and its antimicrobial activity against Staphylococcus aureus.